Cas no 81958-21-6 (Butanamide,N-[4-(aminosulfonyl)phenyl]-4-chloro-)

• Product Name: Butanamide,N-[4-(aminosulfonyl)phenyl]-4-chloro-
• CAS No: 81958-21-6
• MF: C₁₀H₁₃ClN₂O₃S
• MW: 276.739820241928
• CID: 734098
• PubChem ID: 315822
• Update Time: 2025-04-19

Butanamide,N-[4-(aminosulfonyl)phenyl]-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-[4-(aminosulfonyl)phenyl]-4-chloro-
• 4-chloro-N-(4-sulfamoylphenyl)butanamide
• NSC241636
• NSC-241636
• AKOS003493363
• 81958-21-6
• DTXSID90311359

• Inchi： 1S/C10H13ClN2O3S/c11-7-1-2-10(14)13-8-3-5-9(6-4-8)17(12,15)16/h3-6H,1-2,7H2,(H,13,14)(H2,12,15,16)
• InChI Key： LGIOYRDLFLYCET-UHFFFAOYSA-N
• SMILES： ClCCCC(NC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 276.0335411g/mol
• Monoisotopic Mass: 276.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.6Ų